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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-dihexylbenzene

Cat. No.: B038513

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 1,4-Dibromo-2,5-
dihexylbenzene (CAS No. 117635-21-9) was found in the public domain at the time of this
writing. The information presented in this guide is compiled from data on structurally similar
compounds, such as 1,4-Dibromo-2,5-dimethylbenzene and general principles for handling
substituted bromobenzenes. It is imperative to handle this chemical with caution and to perform
a thorough risk assessment before use. All laboratory work should be conducted by trained
personnel in a well-ventilated area with appropriate personal protective equipment.

Chemical and Physical Properties

While specific quantitative data for 1,4-Dibromo-2,5-dihexylbenzene is limited, the properties
of the closely related compound 1,4-Dibromo-2,5-dimethylbenzene can provide valuable
insights.
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Value (for 1,4-Dibromo-2,5-
Property . Reference
dimethylbenzene)

CAS Number 1074-24-4 [1]

Molecular Formula C8H8Br2 [1]

Molecular Weight 263.96 g/mol [1]
White to light yellow powder or

Appearance (2]
crystals

Melting Point 72-74 °C [1][3]

Boiling Point 261 °C [11[3]

Soluble in toluene, hot ethanol,
Solubility and hot methanol. Insoluble in [3]

water.

Note on 1,4-Dibromo-2,5-dihexylbenzene:
e CAS Number: 117635-21-9[4]

¢ Due to the presence of two hexyl chains, it is expected to have a higher molecular weight,
boiling point, and melting point compared to the dimethyl analogue. Its solubility in nonpolar
organic solvents is likely to be higher, while it will remain insoluble in water.

Safety and Handling

Based on the hazard information for analogous compounds, 1,4-Dibromo-2,5-dihexylbenzene
should be handled as a hazardous substance. The following precautions are recommended.

Hazard Identification

The primary hazards associated with similar brominated aromatic compounds include:
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Hazard

Description

Skin Irritation

May cause skin irritation upon contact.

Eye Irritation

May cause serious eye irritation.

Respiratory Irritation

May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols
are generated, a NIOSH-approved respirator
with an appropriate particulate filter is

recommended.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.

» Disposal: Dispose of waste and empty containers in accordance with local, state, and federal
regulations.

Experimental Protocols

While a specific protocol for the synthesis of 1,4-Dibromo-2,5-dihexylbenzene was not found,
a general procedure for the synthesis of similar dialkoxy derivatives can be adapted. The
following is a representative protocol for the synthesis of 1,4-dibromo-2,5-
bis(dodecyloxy)benzene, which can be modified for the dihexyl derivative by substituting 1-
bromohexane for 1-bromododecane.[5]

Synthesis of 1,4-dibromo-2,5-bis(alkoxy)benzene (General Procedure)
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e Reaction Setup: To a solution of 2,5-dibromohydroquinone in a suitable solvent (e.qg.,
acetone, DMF), add potassium carbonate.

» Alkylation: Add the corresponding 1-bromoalkane (e.g., 1-bromohexane for the dihexyl
derivative) to the reaction mixture.

» Reaction Conditions: Heat the mixture to reflux and stir for a specified period (e.g., 24 hours)
until the reaction is complete (monitored by TLC).

o Workup: After cooling to room temperature, filter the reaction mixture to remove inorganic
salts.

» Extraction: Evaporate the solvent from the filtrate under reduced pressure. Dissolve the
residue in a suitable organic solvent (e.g., dichloromethane) and wash with water.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization from a suitable solvent to obtain the pure 1,4-Dibromo-2,5-dialkoxybenzene.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the handling and
synthesis of 1,4-Dibromo-2,5-dihexylbenzene.
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General Safe Handling Workflow for Substituted Bromobenzenes
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Caption: Safe handling workflow for substituted bromobenzenes.
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Representative Synthesis Workflow
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Caption: A representative synthesis workflow for 1,4-Dibromo-2,5-dihexylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Properties of
1,4-Dibromo-2,5-dihexylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038513#safety-handling-and-msds-for-1-4-dibromo-
2-5-dihexylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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